Cas no 122970-38-1 (Adenosine,2',3'-dideoxy-2-iodo- (9CI))

Adenosine,2',3'-dideoxy-2-iodo- (9CI) structure
122970-38-1 structure
Product Name:Adenosine,2',3'-dideoxy-2-iodo- (9CI)
CAS No:122970-38-1
MF:C10H12IN5O2
MW:361.139053344727
CID:159862
PubChem ID:452097
Update Time:2025-04-19

Adenosine,2',3'-dideoxy-2-iodo- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Adenosine,2',3'-dideoxy-2-iodo- (9CI)
    • 2',3'-Dideoxy-2-iodoadenosine
    • [(2S,5R)-5-(6-amino-2-iodopurin-9-yl)oxolan-2-yl]methanol
    • 122970-38-1
    • [(2S,5R)-5-(6-amino-2-iodo-purin-9-yl)tetrahydrofuran-2-yl]methanol
    • DTXSID10153819
    • 2-iododideoxy-adenosine
    • 2-I-ddA
    • SCHEMBL5548925
    • ((2S,5R)-5-(6-Amino-2-iodo-9H-purin-9-yl)tetrahydrofuran-2-yl)methanol
    • Inchi: 1S/C10H12IN5O2/c11-10-14-8(12)7-9(15-10)16(4-13-7)6-2-1-5(3-17)18-6/h4-6,17H,1-3H2,(H2,12,14,15)/t5-,6+/m0/s1
    • InChI Key: LFHDAOZGSUAZDC-NTSWFWBYSA-N
    • SMILES: IC1N=C(C2=C(N=1)N(C=N2)[C@H]1CC[C@@H](CO)O1)N

Computed Properties

  • Exact Mass: 361.00326
  • Monoisotopic Mass: 361.004
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 99.1Ų

Experimental Properties

  • Density: 2.38
  • Boiling Point: 644.7°Cat760mmHg
  • Flash Point: 343.7°C
  • Refractive Index: 1.91
  • PSA: 99.08

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